Cas no 1174193-01-1 (10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide)

10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide structure
1174193-01-1 structure
Product Name:10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide
CAS No:1174193-01-1
MF:C36H17F12NO4S2
MW:819.635329008102
CID:2602894
PubChem ID:329768237
Update Time:2024-11-04

10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide Chemical and Physical Properties

Names and Identifiers

    • (R)-3,3′-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1′-binaphthyl-2,2′-disulfonimide
    • (11bR)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]dinaphtho[2,1-d:1′,2′-f][1,3,2]dithiazepine 3,3,5,5-tetraoxide
    • J3.508.228J
    • 2,2'-[Iminobis(sulfonyl)]-3,3'-bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthalene
    • (aR)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-2,2'-(iminobissulfonyl)-1,1'-binaphthalene
    • 2,6-Di(3,5-di(trifluoromethyl)phenyl)-3,5-dithia-3,4-dihydro-5H-dinaphtho[2,1-c:1',2'-e]azepine-3,3,5,5-tetraoxid
    • 10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.0
    • (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-disulfonimide
    • CS-0097397
    • 1174193-01-1
    • (11bS)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]dinaphtho[2,1-d
    • 10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6.14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaene-12,12,14,14-tetrone
    • 10,16-bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide
    • (11BS)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]dinaphtho[2,1-d:1 inverted exclamation marka,2 inverted exclamation marka-f][1,3,2]dithiazepine 3,3,5,5-tetraoxide
    • SCHEMBL13189610
    • CS-0097396
    • DFXCMPXSCANWFA-UHFFFAOYSA-N
    • (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-disulfonimide, 95%
    • 1384452-65-6
    • 1242421-77-7
    • (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-disulfonimide, 95%
    • 2,6-BIs[3,5-bis(trifluoromethyl)phenyl]dinaphtho[2,1-d:1 inverted exclamation marka,2 inverted exclamation marka-f][1,3,2]dithiazepine 3,3,5,5-tetraoxide
    • 2,6-Bis(3,5-bis(trifluoromethyl)phenyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine- 3,3,5,5-tetraoxide-(11bR)-
    • (R)-3,3-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1-binaphthyl-2,2-disulfonimide
    • 10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide
    • MDL: MFCD28009151
    • Inchi: 1S/C36H17F12NO4S2/c37-33(38,39)21-9-19(10-22(15-21)34(40,41)42)27-13-17-5-1-3-7-25(17)29-30-26-8-4-2-6-18(26)14-28(32(30)55(52,53)49-54(50,51)31(27)29)20-11-23(35(43,44)45)16-24(12-20)36(46,47)48/h1-16,49H
    • InChI Key: DFXCMPXSCANWFA-UHFFFAOYSA-N
    • SMILES: S1(C2C(C3C=C(C(F)(F)F)C=C(C(F)(F)F)C=3)=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=C(C3C=C(C(F)(F)F)C=C(C(F)(F)F)C=3)C=2S(N1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 819.0407383g/mol
  • Monoisotopic Mass: 819.0407383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 2
  • Complexity: 1460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.1
  • XLogP3: 11

Experimental Properties

  • Melting Point: 325-330 °C
  • Optical Activity: [α]22/D -42.0°, c = 0.5% in chloroform

10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide Pricemore >>

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10,16-Bis[3,5-bis(trifluoromethyl)phenyl]-12lambda6,14lambda6-dithia-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 12,12,14,14-tetraoxide Related Literature

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